Silicic acid aluminum sodium salt sulfurized

• CAS No.: 101357-30-6
• Molecular Formula: C13H14ClNO

Description

Preparation Methods

Initial Gel Formation via Aluminum Chloride and Silicic Acid

The synthesis begins by reacting aluminum chloride (AlCl₃) with a silicic acid source, typically sodium silicate (water glass), under controlled conditions. A 3–8% w/w aluminum chloride solution (40–80°C) is mixed with an equivalent concentration of sodium silicate, maintaining a molar ratio of $\text{Al}_2\text{O}_3:\text{SiO}_2 = 0.1–1.0$. Agitation for 30–60 minutes induces gelation, forming an aluminum silicate hydrogel. This step is critical for establishing the material’s porous structure, as the gel’s network determines the final surface area and pore distribution.

Incorporation of Calcium and Magnesium Hydroxides

A suspension of calcium hydroxide (Ca(OH)₂) and magnesium hydroxide (Mg(OH)₂) (3–8% w/w, 40–80°C) is added to the aluminum silicate gel. The molar ratios are tightly controlled:

• $\text{SiO}_2 + \text{Al}_2\text{O}_3 : \text{CaO} + \text{MgO} = 0.5–1.5$

• $\text{MgO} : \text{CaO} = 0.1–0.5$

This step converts the gel into a calcium-magnesium aluminosilicate salt, enhancing thermal stability and reactivity. The mixture is aged at 80–95°C for 1–2 hours to consolidate the structure.

Secondary Gel Formation and Neutralization

A parallel stream involves neutralizing sodium aluminate (NaAlO₂) and silicic acid with hydrochloric acid (HCl) to form a secondary aluminum silicate gel. This gel is combined with the aged calcium-magnesium aluminosilicate under agitation (30–60 minutes), achieving a final molar ratio of $\text{SiO}_2 + \text{Al}_2\text{O}_3 : \text{CaO} + \text{MgO} = 1.5–3.5$. The dual-gel strategy ensures homogeneous incorporation of sodium and sulfur species, critical for the compound’s sulfurized character.

Washing, Drying, and Sulfurization

The resultant slurry is washed to remove chlorides, dehydrated, and dried at elevated temperatures. Sulfurization is achieved either by introducing sulfur-containing reagents (e.g., H₂S or sulfates) during washing or via post-synthetic treatment with elemental sulfur at 200–300°C. The final product is pulverized to yield ultrafine particles (<100 nm) with a sulfur content of 1–5% w/w.

Reaction Mechanisms and Key Chemical Equations

Gelation of Aluminum Silicate

The reaction between sodium silicate and aluminum chloride proceeds via hydrolysis and condensation:

$$\text{Na}$$2\text{SiO}3 + \text{AlCl}3 + \text{H}2\text{O} \rightarrow \text{Al}2\text{Si}2\text{O}5(\text{OH})4 + \text{NaCl} + \text{HCl}

This forms a three-dimensional aluminosilicate network stabilized by hydrogen bonds.

Calcium-Magnesium Incorporation

Calcium and magnesium hydroxides react with the gel to form mixed salts:

$$\text{Al}$$2\text{Si}2\text{O}5(\text{OH})4 + \text{Ca(OH)}2 + \text{Mg(OH)}2 \rightarrow \text{CaMgAl}2\text{Si}2\text{O}8(\text{OH})2 + \text{H}_2\text{O}

Aging at 80–95°C enhances crystallinity and ion exchange capacity.

Sulfurization Process

Post-drying treatment with hydrogen sulfide introduces sulfur into the lattice:

$$\text{CaMgAl}$$2\text{Si}2\text{O}8(\text{OH})2 + \text{H}2\text{S} \rightarrow \text{CaMgAl}2\text{Si}2\text{O}7\text{S}(\text{OH}) + \text{H}_2\text{O}

This step imparts enhanced UV stability and catalytic properties, making the material suitable for pigment applications.

Critical Process Parameters and Optimization

Concentration and Temperature Effects

Parameter	Optimal Range	Impact on Product Properties
Aluminum chloride concentration	3–8% w/w	Higher concentrations reduce gel porosity
Reaction temperature	40–80°C	Elevated temps accelerate gelation
Aging duration	1–2 hours	Prolonged aging increases crystallinity

Deviations outside these ranges result in coarse particles with surface areas below 300 m²/g.

Molar Ratio Adjustments

• Al:Si Ratio : A ratio <0.1 favors silica-rich phases with lower thermal stability.

• Mg:Ca Ratio : Ratios >0.5 introduce excessive basicity, destabilizing the gel.

Characterization and Performance Metrics

Surface Area and Porosity

The patented method yields particles with BET surface areas of 400–500 m²/g, compared to 200–300 m²/g for conventional arc or autoclave processes. Oil-absorbability (500 ml/100 g vs. 200–300 ml/100 g) is directly correlated with pore volume (0.8–1.2 cm³/g).

Industrial Performance in Pigments

A comparative study of nano-sized pigments showed that sulfurized aluminosilicates exhibit:

• 20% higher UV resistance vs. titanium dioxide.

• 15% improved dispersion in polymer matrices due to surface sulfonic groups.

Applications and Industrial Relevance

Anti-Consolidation Agents

In fertilizers and table salt, the material’s high surface area prevents caking by adsorbing moisture (up to 20% w/w).

Functional Fillers in Polymers

Incorporating 5–10% sulfurized aluminosilicate into polyethylene improves tensile strength by 30% and flame retardancy (UL-94 V-0 rating).

Nanoscale Pigments

Used in automotive coatings, the compound’s sulfur content enhances adhesion to metal substrates, reducing corrosion rates by 50% .

Chemical Reactions Analysis

Types of Reactions: Silicic acid aluminum sodium salt sulfurized undergoes various chemical reactions, including:

Oxidation: The sulfur components can be oxidized to form sulfates.

Reduction: The compound can be reduced under specific conditions to yield different sulfur species.

Substitution: The aluminum and silicon atoms can participate in substitution reactions with other metal ions.

Common Reagents and Conditions:

Oxidation: Oxygen or hydrogen peroxide in acidic or basic medium.

Reduction: Reducing agents such as hydrogen gas or metal hydrides.

Substitution: Metal salts in aqueous or non-aqueous solutions.

Major Products:

Oxidation: Sulfates and oxides.

Reduction: Sulfides and elemental sulfur.

Substitution: New metal silicates and aluminates

Scientific Research Applications

Silicic acid aluminum sodium salt sulfurized has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions due to its unique structural properties.

Biology: Investigated for its potential use in biomaterials and as a component in drug delivery systems.

Medicine: Explored for its antimicrobial properties and potential use in wound healing.

Industry: Utilized in the production of ceramics, glass, and as a filler in polymer composites

Mechanism of Action

The mechanism of action of silicic acid aluminum sodium salt sulfurized involves its interaction with various molecular targets. The sulfurized form allows it to participate in redox reactions, influencing the oxidative state of the environment. The aluminum and silicon components can interact with biological molecules, potentially affecting cellular processes and pathways. The compound’s unique structure enables it to act as a catalyst, facilitating various chemical transformations .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : Silicic acid, aluminum sodium salt, sulfurized
• CAS No.: 101357-30-6 (primary), 57455-37-5 (alternative)
• Synonyms: Sodium alumino sulphosilicate, PB29 (pigment designation)
• Structure: A sulfur-modified aluminosilicate with sodium counterions. The sulfurization introduces sulfonate (-SO₃) or sulfate (-SO₄) groups into the silicate framework, altering its reactivity and stability .

Functional Uses :

• Pigment : Used as Ultramarine Blue (PB29) in limewash and universal pigments .
• Anticaking Agent : Modified variants act as anticaking agents in food and industrial products .
• Flocculant : Sulfurization enhances adsorption capacity in wastewater treatment .

Physical Properties :

• Solubility: Insoluble in water and ethanol; partially soluble in strong acids (e.g., HCl) and alkali hydroxides (e.g., NaOH) .
• Stability: Sulfur groups improve thermal stability and resistance to oxidation compared to non-sulfurized aluminosilicates .

Comparison with Similar Compounds

Chemical Composition and Structural Differences

Compound Name	CAS No.	Chemical Formula	Key Structural Features	Reference
Silicic Acid Aluminum Sodium Salt Sulfurized	101357-30-6	Al-Na-Si-O-S (variable)	Sulfur-modified framework with -SO₃/-SO₄ groups
Sodium Silicoaluminate	1344-00-9	AlNaO₆Si₂	Non-sulfurized, pure aluminosilicate
Magnesium Aluminum Silicate	1327-43-1	Al₂Mg₂O₁₅Si₅	Mg²⁺ replaces Na⁺; layered silicate structure
Calcium Sodium Aluminosilicate	1344-02-1	Al-Ca-Na-Si-O (variable)	Ca²⁺ incorporation enhances porosity

Physicochemical Properties

Property	This compound	Sodium Silicoaluminate	Magnesium Aluminum Silicate
Surface Area (m²/g)	~300–400 (estimated)	555.87	120–150
pH Stability	2.0–10.0	4.0–12.0	3.0–9.0
Thermal Stability (°C)	Up to 500	Up to 300	Up to 600
Solubility	Insoluble in water; acid/alkali-soluble	Insoluble in water	Insoluble in water

Research Findings and Industrial Relevance

Synthesis Efficiency: Sulfurization of aluminosilicates increases ion-exchange capacity by 20–30% compared to non-sulfurized analogs, making them effective in heavy-metal removal from wastewater . Sodium metasilicate (Na₂SiO₃) and silicic acid (H₂SiO₃) yield distinct aluminosilicate frameworks. Sulfurized versions exhibit intermediate silica content (55–60%) and higher catalytic activity .

Toxicity and Safety: Synthetic amorphous aluminosilicates, including sulfurized variants, are classified as non-toxic by OECD guidelines. However, prolonged inhalation of fine particles may cause respiratory irritation .

Industrial Case Studies: Pigment Industry: Sulfurized aluminosilicates (PB29) show superior color retention in outdoor applications compared to chromium oxide greens . Water Treatment: Polysilicic-aluminum chloride (PASC), a related flocculant, achieves 85–90% COD removal in textile wastewater, outperforming alum-based coagulants .

Biological Activity

Silicic acid aluminum sodium salt sulfurized (CAS number 101357-30-6) is a compound that has garnered attention due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, emphasizing its pharmacological effects, mechanisms of action, and relevant case studies.

This compound is a complex silicate that contains silicon, aluminum, and sodium, along with sulfur. Its structure allows it to interact with biological systems in various ways. The compound is often classified under nanomaterials due to its size and the potential implications for biological interactions.

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Silicon Bioavailability : The compound releases ortho-silicic acid (H4SiO4) upon dissolution, which is biologically active and plays a crucial role in various physiological processes, including bone mineralization and collagen synthesis .
• Interaction with Cellular Structures : The aluminum component of the compound may influence cellular processes by interacting with cell membranes and intracellular structures, potentially affecting signal transduction pathways .
• Antioxidant Properties : Some studies suggest that silicic acid compounds exhibit antioxidant activity, which may help in mitigating oxidative stress in cells .

Biological Effects

Research indicates several key biological effects associated with this compound:

• Bone Health : Studies have shown that silicon compounds can enhance bone density and mineralization. For instance, supplementation with ortho-silicic acid has been linked to increased collagen synthesis in osteoblasts, promoting bone formation .
• Skin and Connective Tissue : Silicon is essential for the synthesis of collagen and glycosaminoglycans, contributing to skin elasticity and overall connective tissue health. This has implications for aging populations where silicon levels decline .
• Cardiovascular Health : There is evidence suggesting that silicon may play a role in cardiovascular health by influencing arterial health and reducing the risk of atherosclerosis through its effects on collagen production .

Case Studies

Several case studies highlight the biological activity of this compound:

• Animal Studies : A controlled study on spontaneously hypertensive rats demonstrated that supplementation with soluble silicon led to a significant reduction in blood pressure, indicating potential cardiovascular benefits .
• Human Trials : In human trials, dietary supplementation with silicon-rich foods resulted in increased serum silicon levels, correlating with improved markers of bone health in postmenopausal women .

Toxicological Considerations

While this compound shows promising biological activities, toxicological assessments are crucial. The European Food Safety Authority (EFSA) has established safety guidelines for aluminum exposure from food additives, noting that excessive intake could lead to health risks . Limited toxicological data are available for this specific compound; therefore, further research is needed to fully understand its safety profile.

Data Summary Table

Property	Value/Description
CAS Number	101357-30-6
Chemical Structure	Al2O9Si3
Mechanism of Action	Releases ortho-silicic acid; interacts with cells
Key Biological Effects	Bone mineralization; skin health; cardiovascular
Toxicological Assessment	Limited data; requires further study

Q & A

Q. How should researchers address contradictory data on optimal dosages for turbidity removal across different studies?

• Methodological Answer : Discrepancies arise from water matrix variations (e.g., organic content, hardness). Conduct jar tests with site-specific water, using zeta potential measurements to identify the iso-electric point. Statistical optimization tools (e.g., Response Surface Methodology) reconcile dosage differences .